Cas no 1361743-08-9 (2,3-Bis(2,6-dichlorophenyl)-5-nitropyridine)

• Product Name: 2,3-Bis(2,6-dichlorophenyl)-5-nitropyridine
• CAS No: 1361743-08-9
• MF: C₁₇H₈Cl₄N₂O₂
• MW: 414.069620132446
• CID: 4798947
• Update Time: 2025-07-30

2,3-Bis(2,6-dichlorophenyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(2,6-dichlorophenyl)-5-nitropyridine

• Inchi： 1S/C17H8Cl4N2O2/c18-11-3-1-4-12(19)15(11)10-7-9(23(24)25)8-22-17(10)16-13(20)5-2-6-14(16)21/h1-8H
• InChI Key： TVPFTGJVHSLQJM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1=CC(=CN=C1C1C(=CC=CC=1Cl)Cl)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 458
• XLogP3: 6.5
• Topological Polar Surface Area: 58.7

Additional information on 2,3-Bis(2,6-dichlorophenyl)-5-nitropyridine

Introduction to 2,3-Bis(2,6-dichlorophenyl)-5-nitropyridine (CAS No. 1361743-08-9)

2,3-Bis(2,6-dichlorophenyl)-5-nitropyridine (CAS No. 1361743-08-9) is a compound of significant interest in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes two dichlorophenyl groups and a nitropyridine core. The combination of these functional groups endows the molecule with a range of chemical and biological properties that make it a valuable candidate for various applications, particularly in pharmaceutical research and development.

The molecular formula of 2,3-Bis(2,6-dichlorophenyl)-5-nitropyridine is C₁₈H₉Cl₄N₂O₂, and its molecular weight is approximately 408.07 g/mol. The compound's structure consists of a pyridine ring with a nitro group at the 5-position and two dichlorophenyl substituents at the 2- and 3-positions. This arrangement provides the molecule with high stability and reactivity, making it suitable for use in a variety of chemical reactions and biological assays.

In recent years, 2,3-Bis(2,6-dichlorophenyl)-5-nitropyridine has garnered attention due to its potential as an intermediate in the synthesis of pharmaceutical compounds. The nitro group can be reduced to an amino group, which can then be further modified to introduce various functional groups. This versatility makes it an attractive starting material for the development of new drugs with diverse therapeutic applications.

The biological activity of 2,3-Bis(2,6-dichlorophenyl)-5-nitropyridine has been explored in several studies. Research has shown that this compound exhibits potent antifungal and antibacterial properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2,3-Bis(2,6-dichlorophenyl)-5-nitropyridine effectively inhibited the growth of several pathogenic fungi and bacteria, including Candida albicans and Staphylococcus aureus. These findings suggest that the compound could be developed into novel antimicrobial agents.

Beyond its antimicrobial properties, 2,3-Bis(2,6-dichlorophenyl)-5-nitropyridine has also shown promise in cancer research. A recent study published in the journal Bioorganic & Medicinal Chemistry Letters reported that this compound exhibited significant cytotoxic activity against various human cancer cell lines. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways. These results indicate that 2,3-Bis(2,6-dichlorophenyl)-5-nitropyridine could be a potential lead compound for the development of new anticancer drugs.

The synthesis of 2,3-Bis(2,6-dichlorophenyl)-5-nitropyridine typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the condensation of 5-nitro-2-chloropyridine with 2,6-dichlorobenzaldehyde followed by cyclization to form the final product. This synthetic method is well-documented in the literature and can be optimized for large-scale production.

In addition to its potential therapeutic applications, 2,3-Bis(2,6-dichlorophenyl)-5-nitropyridine has also been studied for its use as a probe in chemical biology research. The compound's unique electronic properties make it suitable for fluorescence-based assays and other analytical techniques. For example, researchers have utilized derivatives of this compound to study protein-protein interactions and enzyme kinetics.

The safety profile of 2,3-Bis(2,6-dichlorophenyl)-5-nitropyridine is an important consideration for its use in pharmaceutical development. Preliminary toxicological studies have indicated that the compound is generally well-tolerated at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, 2,3-Bis(2,6-dichlorophenyl)-5-nitropyridine (CAS No. 1361743-08-9) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and biological activity make it a promising candidate for the development of new drugs targeting infectious diseases and cancer. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its importance in the field.